Cas no 99073-34-4 (3-Thiazolidineacetic acid, 5-(2-furanylmethylene)-4-oxo-2-thioxo-)

• Product Name: 3-Thiazolidineacetic acid, 5-(2-furanylmethylene)-4-oxo-2-thioxo-
• CAS No: 99073-34-4
• MF: C₁₀H₇NO₄S₂
• MW: 269.29688000679
• CID: 4379533
• PubChem ID: 1201118
• Update Time: 2025-05-24

3-Thiazolidineacetic acid, 5-(2-furanylmethylene)-4-oxo-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3-Thiazolidineacetic acid, 5-(2-furanylmethylene)-4-oxo-2-thioxo-
• (Z)-2-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid
• 2-[(5Z)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• 1427537-87-8
• STK743272
• 2-[5-(2-FURYLMETHYLENE)-4-OXO-2-THIOXO-1,3-THIAZOLAN-3-YL]ACETIC ACID
• 99073-34-4
• F0206-0353
• 2-[(5Z)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• BDBM8436
• [(5Z)-5-(furan-2-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid
• AKOS002286963
• CHEMBL2348824
• WAY-299950
• BI-9B9b

• Inchi： 1S/C10H7NO4S2/c12-8(13)5-11-9(14)7(17-10(11)16)4-6-2-1-3-15-6/h1-4H,5H2,(H,12,13)/b7-4-
• InChI Key： DFCZJGAFQKNSEX-DAXSKMNVSA-N
• SMILES： S1C(N(CC(=O)O)C(/C/1=C/C1=CC=CO1)=O)=S

Computed Properties

• Exact Mass: 268.98165005Da
• Monoisotopic Mass: 268.98165005Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 128Ų

Additional information on 3-Thiazolidineacetic acid, 5-(2-furanylmethylene)-4-oxo-2-thioxo-

3-Thiazolidineacetic Acid, 5-(2-Furanylmethylene)-4-Oxo-2-Thioxo: A Comprehensive Overview

The compound CAS No: 99073-34-4, also known as 3-Thiazolidineacetic Acid, 5-(2-Furanylmethylene)-4-Oxo-2-Thioxo, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazolidine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility.

The molecular structure of 3-Thiazolidineacetic Acid, 5-(2-Furanylmethylene)-4-Oxo-2-Thioxo is characterized by a thiazolidine ring system fused with a furan moiety, making it a unique compound with both heterocyclic and aliphatic features. The presence of the furan group introduces aromaticity and potential for conjugation, which can influence the compound's electronic properties and reactivity.

Recent studies have highlighted the importance of thiazolidine derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, antioxidant, and antimicrobial agents. The integration of the furan group in this compound further enhances its pharmacological profile, making it a promising candidate for drug discovery efforts.

In terms of synthesis, several methods have been explored to construct this compound efficiently. One approach involves the condensation of appropriate thioamides with aldehydes or ketones under specific reaction conditions to form the thiazolidine ring system. The introduction of the furan moiety typically requires a subsequent coupling reaction or cyclization step to achieve the desired structure.

The chemical stability of 3-Thiazolidineacetic Acid, 5-(2-Furanylmethylene)-4-Oxo-2-Thioxo has been evaluated under various conditions, revealing its resistance to thermal degradation and moderate stability in aqueous solutions. These properties make it suitable for use in both laboratory settings and potential industrial applications.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has demonstrated that under aerobic conditions, the compound undergoes microbial degradation, releasing non-toxic byproducts that align with eco-friendly principles.

In conclusion, CAS No: 99073-34-4, or 3-Thiazolidineacetic Acid, 5-(2-Furanylmethylene)-4-Oxo-2-Thioxo, stands as a remarkable example of how structural diversity can lead to multifaceted applications in chemistry and pharmacology. As ongoing research continues to unravel its full potential, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.